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Compound of Interest

Compound Name: ent-AvibactamSodiumSalt

Cat. No.: B12286549

Get Quote

Part 1: Executive Safety Directive
Core Directive:ent-Avibactam Sodium Salt is a diazabicyclooctane (DBO)

-lactamase inhibitor.[1] Unlike traditional

-lactams, its ring-opening mechanism is reversible under certain physiological conditions.[2]
Therefore, chemical deactivation (e.g., bleach or base hydrolysis) is NOT a validated disposal
method.

The only authorized disposal method is high-temperature incineration via a licensed hazardous

waste contractor.

Immediate "Do's and Don'ts"
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Category Action Reasoning

Drain Disposal STRICTLY PROHIBITED

EPA 40 CFR Part 266 Subpart

P prohibits sewering

hazardous pharmaceuticals.

High water solubility (approx. 2

mg/mL) creates significant

aquatic risks.

Deactivation DO NOT RELY ON BLEACH

DBO scaffolds are chemically

stable. Oxidative deactivation

is not guaranteed to destroy

biological activity.

Segregation
SEPARATE FROM

OXIDIZERS

As an organic salt, it may react

vigorously with strong

oxidizers. Keep in designated

"Pharmaceutical/Organic"

waste streams.

Part 2: Hazard Profile & Risk Assessment
To handle this compound safely, you must understand why it is hazardous.

Chemical Nature: Enantiomer of Avibactam (Avibactam Sodium).[1][3] It is a

diazabicyclooctane non-

-lactam inhibitor.

Primary Hazards (GHS):

H302: Harmful if swallowed.[4]

H315/H319: Causes skin and serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Ecological Risk: As a potent enzyme inhibitor, release into the environment can disrupt

microbial communities and potentially select for resistance mechanisms in environmental
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bacteria.

Part 3: Disposal Workflow (Visualized)
The following decision tree outlines the mandatory workflow for disposing of ent-Avibactam

Sodium Salt.

Waste Generated

Determine State

Solid Waste
(Powder, Contaminated PPE)

Liquid Waste
(Stock Solutions, Mother Liquor)Spill / Release

Double Bag (LDPE)
Label: 'Hazardous Pharm Waste'

Collect in HDPE Carboy
NO Oxidizers

Absorb with Inert Material
(Vermiculite/Sand)

Licensed TSDF
(Treatment, Storage, Disposal Facility)

High-Temp Incineration
(>1000°C with Scrubber)

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12286549/docs?utm_src=pdf-body-img#ent-avibactam-sodium-salt-proper-disposal-handling-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12286549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision matrix for ent-Avibactam Sodium Salt disposal. Note that all paths lead to

incineration.

Part 4: Detailed Operational Protocols
Protocol A: Solid Waste Disposal
Applicability: Expired powder, contaminated gloves, weighing boats, and bench paper.

Containment: Place all solid waste immediately into a transparent Low-Density Polyethylene

(LDPE) bag (minimum 2 mil thickness).

Secondary Containment: Place the sealed primary bag into a secondary hazardous waste

bag or a rigid waste drum.

Labeling: Affix a hazardous waste label.

Chemical Name:ent-Avibactam Sodium Salt.[1][3][4][5][6][7]

Hazard Class: Irritant / Toxic.

Note: Explicitly mark "Contains Active Pharmaceutical Ingredient (API)."

Storage: Store in a satellite accumulation area (SAA) until pickup. Keep container closed at

all times.

Protocol B: Liquid Waste Disposal
Applicability: HPLC waste, stock solutions, dissolved residues.

Solvent Compatibility: Ensure the carrier solvent (water, DMSO, methanol) is compatible with

the waste carboy material (typically HDPE).

Segregation:

Do NOT mix with strong acids (risk of exothermic degradation).

Do NOT mix with oxidizers (peroxides, nitrates).
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Collection: Pour into a dedicated "Pharmaceutical Liquid Waste" carboy.

Rinsing: Triple-rinse original glass vials with a small amount of solvent (methanol or water)

and add the rinsate to the liquid waste carboy.

Note: The empty glass vial must be treated as solid hazardous waste (Protocol A) unless

triple-rinsed and declared "RCRA Empty" (though for APIs, treating the glass as

hazardous is best practice).

Protocol C: Spill Response (Emergency)
Applicability: Accidental release of powder or liquid.

PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab

coat. If powder is airborne, use an N95 or P100 respirator.

Containment:

Liquid Spill: Surround with absorbent pads or vermiculite.

Powder Spill: Cover with a damp paper towel (water-moistened) to prevent dust

generation. Do not dry sweep.[8]

Cleanup:

Scoop material into a wide-mouth hazardous waste jar.

Clean the surface with soap and water.[4][9]

Crucial: Do not assume bleach deactivates the residue. Collect all cleaning materials as

hazardous waste.

Part 5: Regulatory Framework (USA Context)
This protocol is grounded in the EPA Management Standards for Hazardous Waste

Pharmaceuticals (40 CFR Part 266 Subpart P).
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Sewering Ban: Section § 266.505 explicitly prohibits the sewering of hazardous waste

pharmaceuticals.[8][10] This applies to all healthcare facilities and is the standard of care for

research labs handling APIs.

Waste Classification: While ent-Avibactam is not explicitly P-listed (acutely toxic) or U-listed,

it falls under "Non-Creditable Hazardous Waste Pharmaceutical."

Transport: Ensure the waste contractor adheres to DOT regulations. While often classified as

"Not Dangerous Goods" for transport (unless in a flammable solvent), it is Hazardous Waste

for disposal purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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